Cas no 122684-33-7 (1-tert-butyl 3-methyl pyrrolidine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-methyl pyrrolidine-1,3-dicarboxylate
• CAS No: 122684-33-7
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD04038683
• CID: 63622
• PubChem ID: 4572775
• Update Time: 2025-05-20

1-tert-butyl 3-methyl pyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-Boc-3-pyrrolidinecarboxylate
• 1-TERT-BUTYL 3-METHYL PYRROLIDINE-1,3-DICARBOXYLATE
• 3-CARBOXY-1-BOC-PYRROLIDINE METHYL ESTER
• PYRROLIDINE-1,3-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER 3-METHYL ESTER
• TERT-BUTYL METHYL PYRROLIDINE-1,3-DICARBOXYLATE
• METHYL 1-N-BOC-DL-BETA-PROLINATE
• 1-(tert-Butoxycarbonyl)pyrrolidine-3-carboxylic acid methyl ester
• 1-(Tert-butoxycarbonyl)-3-methylpyrrolidine-3-carboxylic acid
• Methyl 1-(tert-Butoxycarbonyl)-3-pyrrolidinecarboxylate
• Methyl 1-Boc-pyrrolidine-3-carboxylate
• 1-tert-butyl 3-methyl pyrrolidine-1,3-dicarboxylate(SALTDATA: FREE)
• Ethyl 1-boc-3-pyrrolidinecarboxylate
• 1-Boc-3-pyrrolidinecarboxylic Acid Methyl Ester
• 1-(tert-Butoxycarbonyl)-3-pyrrolidinecarboxylic Acid Methyl Ester
• Pyrrolidine-1,3-dicarboxylic Acid 1-tert-Butyl 3-Methyl Ester
• Methyl1-Boc-3-pyrrolidine
• Methyl 1-Boc-pyrrolidine-...
• N-boc-3-pyrrolidine caboxylic acid methyl ester
• Methyl N-Boc-pyrrolidine-3-carboxylate, 97%
• 1-Boc-3-pyrrolidine carboxylic Acid Methyl Ester
• SY003193
• PB19062
• EN300-207176
• Pyrrolidine-1,3-dicarboxylic Acid 1-tert-Butyl 3-Me
• Methyl (R)-1-Boc-pyrrolidine-3-carboxylate
• BCP14957
• FT-0601706
• FT-0647459
• AC-875
• 6-HYDROXY-4H-CHROMENE-3-CARBOXYLICACID
• MFCD09838822
• M2723
• 122684-33-7
• MFCD09954284
• PB12790
• J-004843
• SY098004
• 1-tert-butyl 3-methyl pyrrolidine-1,3-dicarboxylate;METHYL 1-N-BOC-DL-BETA-PROLINATE
• BCP27143
• (S)-1-tert-Butoxycarbonyl-pyrrolidine-3-carboxylic acid methyl ester
• METHYL 1-(TERT-BUTYLOXYCARBONYL)PYRROLIDINE-3-CARBOXYLATE
• PB16191
• AKOS005255579
• SCHEMBL1119307
• 1-O-tert-butyl 3-O-methyl pyrrolidine-1,3-dicarboxylate
• LIWFYAVKYUQMRE-UHFFFAOYSA-N
• Methyl1-Boc-3-pyrrolidinecarboxylate
• CS-M1340
• 1,3-PYRROLIDINEDICARBOXYLIC ACID, 1-(1,1-DIMETHYLETHYL) 3-METHYL ESTER
• MFCD04038683
• SB10258
• SY097535
• J-521753
• 3-methyl 1-tert-butyl pyrrolidine-1,3-dicarboxylate
• Methyl 1-BOC-3-pyrrolidine carboxylate
• DTXSID00404403
• 1-t-Butyloxycarbonyl-3-methoxycarbonyl pyrrolidine
• AM20080169
• DS-11138
• FT-0601707
• A2585
• 1-Tert-butyl 3-methyl pyrrolidine-1,3-dicarboxylate;1-(Tert-butoxycarbonyl)-3-methylpyrrolidine-3-carboxylic acid;Methyl 1-boc-3-pyrrolidinecarboxylate
• BBL100755
• 1-N-Boc-pyrrolidine-3-(S)-methylcarboxylate
• DB-031493
• 1-tert-butyl-3-methylpyrrolidine-1,3-dicarboxylate
• STL554549
• 1-tert-butyl 3-methyl pyrrolidine-1,3-dicarboxylate

• MDL： MFCD04038683
• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(14)12-6-5-8(7-12)9(13)15-4/h8H,5-7H2,1-4H3
• InChI Key： LIWFYAVKYUQMRE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 229.13100
• Monoisotopic Mass: 229.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.121
• Melting Point: No data available
• Boiling Point: 105 °C/0.2 mmHg
• Flash Point: 128.32℃
• Refractive Index: 1.4560 to 1.4600
• PSA: 55.84000
• LogP: 1.35430

1-tert-butyl 3-methyl pyrrolidine-1,3-dicarboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-tert-butyl 3-methyl pyrrolidine-1,3-dicarboxylate

Research Brief on 1-tert-butyl 3-methyl pyrrolidine-1,3-dicarboxylate (CAS: 122684-33-7) in Chemical Biology and Pharmaceutical Applications

1-tert-butyl 3-methyl pyrrolidine-1,3-dicarboxylate (CAS: 122684-33-7) is a versatile intermediate in organic synthesis and pharmaceutical development. Recent studies have highlighted its significance in the synthesis of bioactive molecules, particularly in the context of drug discovery and medicinal chemistry. This research brief consolidates the latest findings on this compound, focusing on its synthetic utility, biological relevance, and potential applications in the pharmaceutical industry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-tert-butyl 3-methyl pyrrolidine-1,3-dicarboxylate as a key building block in the synthesis of novel protease inhibitors. The researchers employed a multi-step synthetic route, leveraging the compound's reactive carboxylate groups to introduce pharmacophoric moieties. The resulting inhibitors exhibited nanomolar activity against target enzymes, underscoring the compound's value in drug design.

In the field of chemical biology, this compound has been utilized as a scaffold for developing molecular probes. A recent ACS Chemical Biology publication (2024) described its incorporation into activity-based probes for studying enzyme function in live cells. The tert-butyl and methyl ester groups provided optimal balance between cell permeability and stability, enabling successful target engagement studies.

From a synthetic chemistry perspective, advances in asymmetric synthesis using 1-tert-butyl 3-methyl pyrrolidine-1,3-dicarboxylate have been reported. A 2024 Organic Letters paper detailed an efficient enantioselective route to chiral pyrrolidine derivatives, achieving >99% ee through innovative catalyst systems. This development opens new possibilities for creating stereochemically complex pharmaceuticals.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 for its use in preparing kinase inhibitors and GPCR modulators. Its structural features allow for diverse modifications while maintaining favorable drug-like properties, making it particularly valuable in lead optimization phases.

Recent analytical studies have provided deeper insights into the compound's physicochemical properties. Quantum mechanical calculations and molecular dynamics simulations (2024) have elucidated its conformational preferences and solvation characteristics, information critical for rational drug design. These computational findings align well with experimental data from X-ray crystallography studies.

Looking forward, researchers anticipate expanded applications of 1-tert-butyl 3-methyl pyrrolidine-1,3-dicarboxylate in fragment-based drug discovery and PROTAC development. Its modular nature and synthetic accessibility position it as a valuable tool in modern medicinal chemistry campaigns. Ongoing research is exploring its potential in targeted protein degradation and covalent inhibitor design.